Cas no 942070-22-6 (2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
942070-22-6 structure
Product Name:2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:942070-22-6
MF:C10H13BBr2O2S
MW:367.893020391464
MDL:MFCD12405469
CID:819830
PubChem ID:53429016
Update Time:2024-10-25

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Dibromothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(2,5-Dibromo-3-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2,5-Dibromothiophene-3-boronic acid pinacol ester
    • QC-5954
    • C10H13BBr2O2S
    • 6071AC
    • FCH2770100
    • SY108352
    • AX8237417
    • ST24039113
    • (2,5-DIBROMOTHIOPHEN-3-YL)BORONIC ACID PINACOL ESTER
    • 2-(2,5-Dibromo-3-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • CS-0101386
    • F30017
    • MFCD12405469
    • DS-18455
    • DB-079820
    • 2-(2 pound not5-Dibromothiophen-3-yl)-4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolane
    • 942070-22-6
    • AKOS016006564
    • DTXSID60700014
    • 2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD12405469
    • Inchi: 1S/C10H13BBr2O2S/c1-9(2)10(3,4)15-11(14-9)6-5-7(12)16-8(6)13/h5H,1-4H3
    • InChI Key: FBVYFWMGZNOTBO-UHFFFAOYSA-N
    • SMILES: BrC1=CC(B2OC(C)(C)C(C)(C)O2)=C(Br)S1

Computed Properties

  • Exact Mass: 365.91000
  • Monoisotopic Mass: 365.90961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Density: 1.66
  • Boiling Point: 371 ºC
  • Flash Point: 178 ºC
  • PSA: 46.70000
  • LogP: 3.57230

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  14 h, rt
Reference
Metal-free halogenation of arylboronate with N-halosuccinimide
Kamei, Toshiyuki; Ishibashi, Aoi; Shimada, Toyoshi, Tetrahedron Letters, 2014, 55(30), 4245-4247

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Gold trichloride Solvents: 1,2-Dichloroethane ;  24 h, 70 °C
Reference
Gold(III)-catalyzed halogenation of aromatic boronates with N-halosuccinimides
Qiu, Di; Mo, Fanyang; Zheng, Zhitong; Zhang, Yan; Wang, Jianbo, Organic Letters, 2010, 12(23), 5474-5477

Production Method 3

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ;  60 min, 80 °C
Reference
Microwave-Accelerated Iridium-Catalyzed Borylation of Aromatic C-H Bonds
Harrisson, Peter; Morris, James; Marder, Todd B.; Steel, Patrick G., Organic Letters, 2009, 11(16), 3586-3589

Production Method 4

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ;  1 min, rt
1.2 48 h, rt
Reference
Iridium-catalyzed borylation of thiophenes: versatile, synthetic elaboration founded on selective C-H functionalization
Chotana, Ghayoor A.; Kallepalli, Venkata A.; Maleczka, Robert E. Jr.; Smith, Milton R. III, Tetrahedron, 2008, 64(26), 6103-6114

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(2,5-Dibromothiophen-3-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

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